Cas no 127648-20-8 (Phosphine oxide, ethylmethyl- (9CI))

• Product Name: Phosphine oxide, ethylmethyl- (9CI)
• CAS No: 127648-20-8
• MF: C₃H₈OP
• MW: 91.0687818527222
• CID: 5544034
• PubChem ID: 15376598
• Update Time: 2025-07-29

Phosphine oxide, ethylmethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Phosphine oxide, ethylmethyl- (9CI)
• Ethyl(methyl)phosphine oxide
• ethyl-methyl-oxophosphanium
• ethyl(methyl)oxo-??-phosphanylium
• AT35857
• (methylphosphonoyl)ethane
• 1-methylphosphonoylethane
• EN300-7570921
• 127648-20-8

• Inchi： 1S/C3H8OP/c1-3-5(2)4/h3H2,1-2H3/q+1
• InChI Key： OTUDIXALQIJASS-UHFFFAOYSA-N
• SMILES： [P+](C)(CC)=O

Computed Properties

• Exact Mass: 91.031276872g/mol
• Monoisotopic Mass: 91.031276872g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 5
• Rotatable Bond Count: 1
• Complexity: 42.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Boiling Point: 111.2±23.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organophosphorus compounds Organic phosphines and derivatives Organophosphine oxides